Cas no 1898210-04-2 (tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate)

• Product name: tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate
• CAS No: 1898210-04-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5104305

tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,7-Diazaspiro[2.5]octane-7-carboxylic acid, 5-methyl-, 1,1-dimethylethyl ester, (5R)-
• tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate

• Inchi： 1S/C12H22N2O2/c1-9-7-14(8-12(13-9)5-6-12)10(15)16-11(2,3)4/h9,13H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： AMRBXWNNKQBLOC-SECBINFHSA-N
• SMILES： C1C2(CN(C(OC(C)(C)C)=O)C[C@@H](C)N2)C1

Additional information on tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate

Comprehensive Overview of tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate (CAS No. 1898210-04-2)

The compound tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate (CAS No. 1898210-04-2) is a highly specialized spirocyclic structure that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique diazaspiro framework, combined with the tert-butyl carboxylate protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme inhibition.

One of the key features of tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate is its stereochemical configuration, denoted by the (5R) descriptor. This chiral center is critical for its interactions with biological targets, as enantiopure compounds often exhibit superior pharmacological properties. The spiro[2.5]octane core contributes to its three-dimensional rigidity, which is advantageous for designing molecules with high binding affinity and selectivity.

In recent years, the demand for spirocyclic compounds like tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate has surged due to their applications in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). These approaches are at the forefront of modern medicinal chemistry, addressing challenges such as drug resistance and undruggable targets. The compound's CAS No. 1898210-04-2 is frequently searched in academic databases and patent literature, reflecting its growing relevance.

From a synthetic perspective, the tert-butyl group in tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate serves as a protective moiety for the carboxylate functionality, enabling selective deprotection under mild conditions. This feature is particularly useful in multi-step syntheses, where orthogonal protection strategies are required. Additionally, the methyl substitution at the 5-position enhances the compound's metabolic stability, a property highly sought after in preclinical development.

The versatility of tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate extends to its utility in peptidomimetics and scaffold hopping, strategies employed to optimize drug-like properties. Its diazaspiro motif mimics natural peptide turn structures, making it a promising candidate for modulating protein-protein interactions (PPIs). As PPIs are implicated in numerous diseases, this compound's potential is being actively investigated in both academia and industry.

Environmental and regulatory considerations also play a role in the adoption of tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate. Unlike many traditional intermediates, it exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the pharmaceutical industry's shift toward sustainable practices, a topic frequently discussed in ESG (Environmental, Social, and Governance) reports.

In summary, tert-butyl (5R)-5-methyl-4,7-diazaspiro[2.5]octane-7-carboxylate (CAS No. 1898210-04-2) represents a cutting-edge tool in medicinal chemistry. Its structural uniqueness, synthetic flexibility, and biological relevance position it as a cornerstone for future innovations in drug discovery. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for novel therapeutics.